Cas no 2138390-85-7 (3-amino-1-2-(2,2-difluorocyclopropyl)ethyl-1,2-dihydropyridin-2-one)

• Product Name: 3-amino-1-2-(2,2-difluorocyclopropyl)ethyl-1,2-dihydropyridin-2-one
• CAS No: 2138390-85-7
• MF: C₁₀H₁₂F₂N₂O
• MW: 214.211889266968
• CID: 6189708
• PubChem ID: 165481317
• Update Time: 2025-10-31

3-amino-1-2-(2,2-difluorocyclopropyl)ethyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-2-(2,2-difluorocyclopropyl)ethyl-1,2-dihydropyridin-2-one
• 3-amino-1-[2-(2,2-difluorocyclopropyl)ethyl]-1,2-dihydropyridin-2-one
• 2138390-85-7
• EN300-1112023

• Inchi： 1S/C10H12F2N2O/c11-10(12)6-7(10)3-5-14-4-1-2-8(13)9(14)15/h1-2,4,7H,3,5-6,13H2
• InChI Key： WEIYBYAZKMVQHG-UHFFFAOYSA-N
• SMILES： FC1(CC1CCN1C=CC=C(C1=O)N)F

Computed Properties

• Exact Mass: 214.09176933g/mol
• Monoisotopic Mass: 214.09176933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.3Ų

Additional information on 3-amino-1-2-(2,2-difluorocyclopropyl)ethyl-1,2-dihydropyridin-2-one

Introduction to 3-amino-1-2-(2,2-difluorocyclopropyl)ethyl-1,2-dihydropyridin-2-one (CAS No. 2138390-85-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 3-amino-1-2-(2,2-difluorocyclopropyl)ethyl-1,2-dihydropyridin-2-one (CAS No. 2138390-85-7) represents a novel heterocyclic scaffold that has garnered significant attention in the fields of chemical biology and medicinal chemistry. Its unique structural features, including a dihydropyridine core substituted with a 2,2-difluorocyclopropyl group and an amino functional moiety, make it a promising candidate for the development of next-generation therapeutic agents. This introduction explores the compound's chemical properties, synthetic strategies, and its potential applications, particularly in the context of recent advancements in drug discovery.

The dihydropyridine (DHP) moiety is a well-established pharmacophore in medicinal chemistry, renowned for its role in cardiovascular drugs such as nifedipine and amlodipine. The introduction of fluorinated substituents into the DHP ring system can modulate metabolic stability, lipophilicity, and binding affinity. In particular, the 2,2-difluorocyclopropyl group enhances electronic properties and rigidity, which can be leveraged to improve interactions with biological targets. The presence of an amino group further expands the compound's potential for further functionalization, enabling the attachment of pharmacophoric elements or bioisosteric replacements to optimize drug-like properties.

Recent studies have highlighted the utility of fluorinated cyclopropyl groups in enhancing drug efficacy and selectivity. For instance, fluorinated cyclopropanes have been shown to improve binding kinetics by increasing van der Waals interactions and reducing conformational flexibility. The compound 3-amino-1-2-(2,2-difluorocyclopropyl)ethyl-1,2-dihydropyridin-2-one exemplifies this trend by combining these advantages with the bioactivity of the DHP scaffold. Preliminary computational studies suggest that this molecule may exhibit potent activity against enzymes involved in inflammatory pathways, making it a valuable scaffold for anti-inflammatory drug development.

The synthesis of 3-amino-1-2-(2,2-difluorocyclopropyl)ethyl-1,2-dihydropyridin-2-one involves multi-step organic transformations that highlight the intersection of synthetic organic chemistry and medicinal chemistry. Key steps include cyclization reactions to form the dihydropyridine core, followed by introduction of the 2,2-difluorocyclopropyl group via cross-coupling or halogen-metal exchange strategies. The final step involves functionalization at the amino position to achieve desired pharmacological properties. Advances in catalytic methods have enabled more efficient and scalable synthesis routes for this class of compounds.

In terms of biological activity, early pharmacokinetic studies indicate that derivatives of this scaffold exhibit favorable properties such as high solubility and low toxicity. The fluorinated substituents contribute to metabolic stability while maintaining good oral bioavailability. Additionally, the amino group provides opportunities for prodrug design or covalent binding strategies to enhance target engagement. These characteristics make it an attractive candidate for further exploration in preclinical models.

The field of chemical biology has seen remarkable progress in leveraging structure-based drug design to develop novel therapeutics. The compound 3-amino-1-2-(2,2-difluorocyclopropyl)ethyl-1,2-dihydropyridin-2-one aligns with this trend by offering a structurally unique scaffold with well-defined interactions at biological targets. High-resolution crystal structures of protein-ligand complexes have begun to elucidate how fluorinated cyclopropanes modulate binding affinity through steric and electronic effects. These insights are critical for optimizing lead compounds into viable drug candidates.

Future directions for research on this compound include exploring its potential as an intermediate in library synthesis programs aimed at identifying novel bioactive molecules. Additionally, investigating its role in modulating enzyme activity or receptor binding could uncover new therapeutic applications beyond traditional anti-inflammatory agents. Collaborative efforts between synthetic chemists and biologists will be essential to fully realize its potential in drug discovery.

In conclusion,3-amino-1-2-(2,2-difluorocyclopropyl)ethyl-1,2-dihydropyridin-2-one (CAS No. 2138390-85-7) represents a promising chemical entity with unique structural features that make it suitable for advanced applications in medicinal chemistry and chemical biology. Its combination of a dihydropyridine core with fluorinated cyclopropyl substituents offers exciting opportunities for developing next-generation therapeutics with improved efficacy and selectivity.